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Compound of Interest

Compound Name: 2-chloroacetic acid
CAS No.: 1681-52-3
Cat. No.: B156425
Get Quote
. J

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

2-Chloroacetic acid is a highly corrosive and toxic compound that demands meticulous
handling and a thorough understanding of safety protocols. This guide provides essential, step-
by-step procedures for the safe use of 2-chloroacetic acid in a laboratory setting, covering
personal protective equipment (PPE), operational plans, and disposal methods to ensure the
well-being of all personnel.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are critical to prevent exposure to 2-chloroacetic acid.
The following table summarizes the required PPE for handling this hazardous chemical.
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PPE Category

Minimum Requirement

Key Specifications

Hand Protection

Double-gloving with
compatible materials is

recommended.

Outer Glove: Butyl Rubber or
Neoprene for extended
contact. Inner Glove: Nitrile for
incidental splash protection.
Always consult the glove
manufacturer's specific

chemical resistance data.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Goggles must provide a
complete seal around the
eyes. The face shield protects
against splashes to the entire

face.

Respiratory Protection

Required when working
outside of a certified chemical
fume hood or when
dusts/aerosols may be

generated.

A NIOSH-approved full-face
respirator with organic
vapor/acid gas (OV/AG)
cartridges and P100
particulate filters is
recommended. For higher
concentrations or unknown
exposure levels, a self-
contained breathing apparatus

(SCBA) is necessary.

Protective Clothing

A chemically resistant apron

over a lab coat.

The apron should be made of
a material resistant to acids,
such as rubber or PVC. Ensure

full coverage of the torso.

Footwear

Closed-toe shoes made of a

non-porous material.

Leather and other porous
materials can absorb and

retain chemical splashes.

Operational Plan: A Step-by-Step Guide to Safe

Handling
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A well-defined operational plan is crucial for minimizing the risk of exposure and accidents.
. Preparation and Engineering Controls:

Work Area: All work with 2-chloroacetic acid must be conducted in a certified chemical
fume hood.

Ventilation: Ensure the fume hood has a face velocity between 80-120 feet per minute.

Emergency Equipment: Verify that a safety shower and eyewash station are accessible
within 10 seconds of the work area and are in good working order.[1][2] The water should be
tepid (between 60-100°F or 16-38°C).[2]

Spill Kit: A spill kit specifically for corrosive acids must be readily available.
. Handling Procedures:
Transportation: Transport 2-chloroacetic acid in a secondary, shatterproof container.

Dispensing: When dispensing, work slowly and carefully to avoid splashes and the
generation of dust if using the solid form.

Heating: Avoid heating 2-chloroacetic acid. If heating is necessary, use a well-controlled
heating mantle and ensure adequate ventilation.

Housekeeping: Keep the work area clean and free of clutter.
. Immediate Actions in Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[1][2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a small amount of
water to drink. Seek immediate medical attention.

Spill Response Workflow

In the event of a 2-chloroacetic acid spill, a calm and methodical response is essential. The
following workflow outlines the necessary steps.
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Evacuate Immediate Area & Alert Others

'

Assess Spill Size & Risk

l

Don Appropriate PPE

Contain the Spill
(Use absorbent pads or booms)

Neutralize with Sodium Bicarbonate or Soda Ash

Collect Residue into a Labeled Waste Container

Decontaminate the Area with a Mild Detergent and Water

Dispose of Waste as Hazardous

Report the Incident to EHS

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for 2-Chloroacetic Acid
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Disposal Plan: Ensuring Environmental
Responsibility

2-Chloroacetic acid and any materials contaminated with it are considered hazardous waste
and must be disposed of accordingly.

Waste Collection:

o Collect all 2-chloroacetic acid waste, including contaminated PPE and spill cleanup
materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

o The container must be compatible with 2-chloroacetic acid (e.g., polyethylene).

Labeling:

o The waste container must be labeled with "Hazardous Waste," the full chemical name ("2-
Chloroacetic Acid"), and the associated hazards (e.g., "Toxic," "Corrosive").

Storage:

o Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials.

Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Do not dispose of 2-chloroacetic acid down the drain.

Quantitative Safety Data

For quick reference, the following tables provide key quantitative safety data for handling 2-
chloroacetic acid.

Table 1: Glove Material Compatibility
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. Breakthrough Time
Glove Material

Recommendation

(minutes)

Excellent - Recommended for
Butyl Rubber > 480

prolonged contact.

Excellent - Recommended for
Neoprene > 480

prolonged contact.

Fair to Poor - Suitable for

o ] incidental splash protection

Nitrile Variable (often < 15)

only. Immediately remove and

replace if contaminated.

Natural Rubber <15

Not Recommended

PVC <15

Not Recommended

Note: Breakthrough times can vary by manufacturer and glove thickness. Always consult the

specific data from your glove supplier.

Table 2: Occupational Exposure Limits (OELS)

Organization Limit Value Notes
Skin notation indicates
the potential for
significant contribution
ACGIH TLV-TWA (8-hour) 0.5 ppm
to the overall
exposure by the
cutaneous route.[3][4]
OSHA PEL Not Established -
NIOSH REL Not Established -

Table 3: Emergency Shower and Eyewash Specifications
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Parameter Requirement

Accessibility Within 10 seconds of the hazard.[1][2]

Flushing Duration Minimum of 15 minutes.[1][2]

Water Temperature Tepid: 60-100°F (16-38°C).[2]

Flow Rate (Eyewash) > 0.4 gallons per minute (1.5 liters per minute).
Flow Rate (Shower) > 20 gallons per minute (75.7 liters per minute).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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